Cas no 7402-29-1 (3-phenylpropyl Butanoate)

• Product Name: 3-phenylpropyl Butanoate
• CAS No: 7402-29-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1763852
• Update Time: 2024-11-26

3-phenylpropyl Butanoate Chemical and Physical Properties

Names and Identifiers

• 3-phenylpropyl Butanoate
• 3-Phenylpropyl butyrate
• Butanoic acid, 3-phenylpropyl ester
• (3-Phenyl-propyl)-butyrat
• Buttersaeure-(3-phenyl-propylester)
• AC1Q66ZW
• AC1L32AZ
• SureCN8817029
• butyric acid-(3-phenyl-propyl ester)
• Butyric acid, 3-phenylpropyl ester
• Buttersaeure-(3-phenyl)-propyl-cis-ester
• AG-G-93659
• Phenylpropyl butyrate
• 3-Butyryloxy-1-phenyl-propan
• 3-phenyl-1-propyl butyrate
• (γ-Phenyl-propyl)-butyrat
• Butanoic acid,3-phenylpropyl ester
• Einecs 231-005-8
• Nsc 55132
• Hydrocinnamyl butyrate
• Butanoicacid,3-phenylpropylester

• Inchi： 1S/C13H18O2/c1-2-7-13(14)15-11-6-10-12-8-4-3-5-9-12/h3-5,8-9H,2,6-7,10-11H2,1H3
• InChI Key： IWBHCESPSIQPME-UHFFFAOYSA-N
• SMILES： CCCC(OCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.99
• Boiling Point: 297.3°C at 760 mmHg
• Flash Point: 118.3°C
• Refractive Index: 1.495
• PSA: 26.30000
• LogP: 2.96250
• Solubility: Not available

3-phenylpropyl Butanoate Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters